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Compound of Interest

Compound Name: hemi-Oxanthromicin A

Cat. No.: B3025713

For Immediate Release

This technical guide provides an in-depth overview of hemi-Oxanthromicin A, a polyketide
natural product. The information is curated for researchers, scientists, and drug development
professionals interested in novel bioactive compounds. This document outlines its chemical
properties, biological activity, and the experimental protocols for its study.

Core Compound Identification

Hemi-Oxanthromicin A is a polyketide that has been isolated from Streptomyces species. Its
fundamental chemical identifiers are summarized below.

Identifier Value
CAS Number 91161-78-3
Molecular Formula C18H1606

Biological Activity and Mechanism of Action

Hemi-Oxanthromicin A is part of a class of rare Streptomyces polyketides that have been
identified as modulators of K-Ras localization.[1][2][3] Oncogenic K-Ras is a critical driver in
many cancers, and its localization to the plasma membrane is essential for its activity.[3] While
specific quantitative data for hemi-Oxanthromicin A's activity in K-Ras mislocalization assays
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is not detailed in the primary literature, related synthetic analogs have demonstrated potent

activity.

Quantitative Data for Related Analogs:

Compound Activity IC50 Cell Line
] Mislocalization of
Oxanthroquinone ]
oncogenic mutant K- 4.6 uM MDCK
ethyl ester
Ras
3-O-methyl- Mislocalization of
oxanthroquinone ethyl  oncogenic mutant K- 1.2 uM MDCK
ester Ras
) Potentiation of
(z)-spiro- )
staurosporine's K-Ras MDCK

oxanthromicin A

inhibitory activity

Data sourced from Salim, A.A., et al. (2014).[1]

The proposed mechanism of action for this class of compounds involves the disruption of K-

Ras trafficking to or anchoring at the plasma membrane, thereby inhibiting its downstream

signaling pathways that are crucial for cancer cell proliferation and survival.

Experimental Protocols

The isolation and characterization of hemi-Oxanthromicin A and its related compounds

involve a series of detailed experimental procedures.

Isolation of (*)-hemi-oxanthromicins A/B

Chemical investigation of a soil-derived Streptomyces sp. led to the isolation of these novel

polyketides. The general workflow for isolation from a microbial source is as follows:
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Fermentation and Extraction

Large-scale fermentation of Streptomyces sp.

:

Solvent extraction of culture broth and mycelium

Chromatograp

Crude Extract

Qnitial fractionation (e.g., VLC, MPLC))

:

Gigh-Performance Liquid Chromatography (H PLCD

ic Separation

Isolation and [Identification

y

Qsolation of pure (x)-hemi-oxanthromicins A/E)

:

(Spectroscopic Analysis (NMR, MS))

Click to download full resolution via product page

Caption: General workflow for the isolation of hemi-Oxanthromicins.

Structure Elucidation
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The molecular structures of the isolated compounds were determined through comprehensive
spectroscopic analysis. This typically includes:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HMBC,
HSQC) NMR experiments to determine the chemical structure and connectivity of atoms.

e Mass Spectrometry (MS): High-resolution mass spectrometry to determine the elemental
composition and confirm the molecular weight.

Signaling Pathway and Logical Relationships

The primary biological activity of this class of polyketides is the modulation of K-Ras
localization. The following diagram illustrates the logical relationship of this mechanism of
action.

Click to download full resolution via product page

Caption: Inhibition of K-Ras signaling by hemi-Oxanthromicin A analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hemi-Oxanthromicin A: A Technical Overview for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025713#hemi-oxanthromicin-a-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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